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Compound of Interest |

Compound Name: THZ1 Dihydrochloride
CAS No.: 2095433-94-4
Cat. No.: B3115371
- 7

Executive Summary

THZ1 Dihydrochloride (THZ1-2HCI) is a potent, covalent inhibitor of CDK7, widely used to
probe transcriptional regulation in cancer.[1] Despite being a hydrochloride salt, THZ1-2HCI
exhibits negligible solubility in pure water.[1]

This guide provides a definitive protocol for solubilizing THZ1-2HCI. The core directive is
unequivocal: Dimethyl Sulfoxide (DMSO) is the required solvent for primary stock solutions.
Aqueous buffers (water, PBS, saline) must only be used for final dilutions immediately prior to
experimental application, often requiring specific co-solvents (PEG300, Tween-80) to prevent
precipitation ("crashing out").[1]

Physicochemical Profile & Solubility Data

Understanding the chemical nature of THZ1 is critical for experimental success.[1] The
molecule possesses a large hydrophobic core (phenylaminopyrimidine backbone) that
dominates its solubility profile, overriding the hydrophilic potential of the hydrochloride

counterions.[1]

Table 1: Physicochemical Properties of THZ1 Dihydrochloride

© 2026 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b3115371?utm_src=pdf-interest
https://www.benchchem.com/product/b3115371?utm_src=pdf-body
https://www.apexbt.com/thz1-hydrochloride.html
https://www.apexbt.com/thz1-hydrochloride.html
https://www.apexbt.com/thz1-hydrochloride.html
https://www.apexbt.com/thz1-hydrochloride.html
https://www.apexbt.com/thz1-hydrochloride.html
https://www.benchchem.com/product/b3115371?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3115371?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

Property Value Notes
Chemical Name THZ1 Dihydrochloride (E/Z)-THZ1 2HCI
Molecular Weight ~638.97 g/mol Free base is ~566.05 g/mol
Solubility in DMSO =10 mM (up to 50 mg/mL) Recommended Stock Solvent

o Do not use for stock
Solubility in Water Insoluble _

preparation

Solubility in Ethanol Insoluble Poor solvent choice

o ) ) Targets Cys312 of CDK?7;
Reactivity Covalent (Acrylamide moiety)

sensitive to nucleophiles

The "Salt" Misconception

Researchers often assume that converting a drug to its HCI salt renders it water-soluble.[1] For
THZ1, the lipophilicity of the aromatic scaffold is too high.[1] While the HCI form aids initial
dissolution kinetics in organic solvents, it does not confer stability in pure agueous
environments at neutral pH, where the compound rapidly reverts to its hydrophobic free-base
form and precipitates.[1]

Core Protocol: Preparation of Stock Solutions
(DMSO)

Objective: Create a stable, high-concentration master stock solution (typically 10 mM) for long-
term storage.

Materials

e THZ1 Dihydrochloride powder (stored at -20°C, desiccated).[1][2]
e Anhydrous DMSO (Dimethyl Sulfoxide), sterile filtered (Grade: Cell Culture/HPLC).[1]
o Vortex mixer.[1]

» Ultrasonic bath (optional but recommended).[1][3]
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Methodology

o Equilibration: Remove the THZ1 vial from the freezer and allow it to equilibrate to room
temperature (approx. 15-20 mins) before opening.

o Scientific Rationale: Opening a cold vial introduces atmospheric moisture, which
condenses on the hygroscopic powder.[1] Water contamination in DMSO stocks
accelerates hydrolytic degradation of the acrylamide warhead.[1]

o Calculation: Calculate the volume of DMSO required to achieve a 10 mM concentration.
o Formula:
[1]
e Solubilization: Add the calculated volume of Anhydrous DMSO to the vial.

» Dissolution: Vortex vigorously for 30 seconds. If particulates remain, sonicate in an ultrasonic
water bath at room temperature for 1-2 minutes.

o Visual Check: The solution should be a clear, yellow liquid with no visible suspension.[1]

e Aliquot & Storage: Immediately dispense into single-use aliquots (e.g., 20-50 pL) in light-
protective tubes.

o Storage: Store at -80°C (preferred) or -20°C. Stable for 6 months at -80°C.
o Avoid: Repeated freeze-thaw cycles.[1]
Application Protocols: Aqueous Dilution
Protocol A: In Vitro (Cell Culture Assays)

Challenge: Diluting the hydrophobic stock into culture media without precipitation. Limit: Final
DMSO concentration must be < 0.5% (ideally < 0.1%) to avoid solvent toxicity.[1][4]

Workflow:
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 Intermediate Dilution (Optional but Recommended): Prepare a 100x or 1000x intermediate
solution in DMSO or culture media immediately before use.

o Example: Dilute 10 mM stock 1:100 in media to get 100 uM (cloudiness may occur here;
proceed quickly).

 Final Dilution: Spike the intermediate or stock directly into the cell culture well to the final
target concentration (e.g., 10 nM - 500 nM).[1]

e Mixing: Mix gently but thoroughly.

e Timing: Apply to cells immediately. Do not store diluted aqueous solutions.[1]

Protocol B: In Vivo (Animal Formulation)

Challenge: High concentration required (e.g., 10 mg/kg) in a vehicle suitable for IP or IV
injection.[1][5] Simple water/saline will fail.[1]

Validated Formulation (Selleckchem/MedChemExpress Standard):

5% DMSO (Solubilizer)[1]

40% PEG300 (Co-solvent/Stabilizer)[1]

5% Tween-80 (Surfactant/Emulsifier)[1]

50% ddH20 or Saline (Bulking agent)[1]

Step-by-Step Preparation:

Dissolve THZ1-2HCI in DMSO (5% of final volume). Vortex until clear.

Add PEG300 (40% of final volume). Vortex/Sonicate.[1]

Add Tween-80 (5% of final volume). Mix well.

Slowly add ddH20/Saline (50% of final volume) while vortexing.[1]

o Result: A clear solution or stable suspension suitable for injection.[1] Use immediately.
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Visualizations
Diagram 1: Solubilization Workflow & Decision Matrix

This diagram illustrates the critical decision paths for handling THZ1-2HCI, ensuring the correct
solvent is used for the intended application.
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Caption: Critical workflow for THZ1 solubilization. Note the strict prohibition of water for initial
stock preparation.[1]

Diagram 2: Mechanism of Instability in Aqueous Media

Understanding why the protocol exists prevents deviations.[1]
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Click to download full resolution via product page

Caption: Physicochemical drivers of THZ1 instability upon aqueous dilution. The hydrophobic
effect drives rapid precipitation.[1]

Troubleshooting & FAQs
Q: My stock solution turned cloudy after freezing. Is it ruined?

e A: Not necessarily. DMSO freezes at ~18.5°C. Cloudiness is likely solid DMSO or
precipitated THZ1 due to cold.[1] Warm to 37°C for 5-10 minutes and vortex. If it clears
completely, it is safe to use.[1] If particulates persist, the compound has degraded or crashed
out irreversibly.[1]

Q: Can | use Ethanol instead of DMSO?

e A: No. THZ1 is reported as insoluble in ethanol.[1][6][3] DMSO is the only reliable solvent for
high-concentration stocks.[1]

Q: Why did my cells die in the control group?
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¢ A: Check your final DMSO concentration. Ensure it does not exceed 0.1% - 0.5% (v/v).[1][4]
THZ1 requires very low nanomolar dosing (IC50 ~3.2 nM), so you should be able to dilute
significantly, keeping DMSO levels negligible.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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